Cas no 886925-65-1 (N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide)

• Product Name: N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide
• CAS No: 886925-65-1
• MF: C₁₇H₁₅N₃O₅S
• MW: 373.383102655411
• CID: 5477079
• PubChem ID: 7295082
• Update Time: 2025-05-23

N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024666307
• 886925-65-1
• N-(5-(2-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)-2-phenoxyacetamide
• N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide
• F2645-0566
• N-[5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide
• N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide

• Inchi： 1S/C17H15N3O5S/c1-26(22,23)14-10-6-5-9-13(14)16-19-20-17(25-16)18-15(21)11-24-12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H,18,20,21)
• InChI Key： WCVZVMSVOUSRIW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C1=NN=C(NC(COC2C=CC=CC=2)=O)O1)(=O)=O

Computed Properties

• Exact Mass: 373.07324176g/mol
• Monoisotopic Mass: 373.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide

Recent Advances in the Study of N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide (CAS: 886925-65-1)

The compound N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide (CAS: 886925-65-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential clinical relevance.

Recent studies have highlighted the role of N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide as a promising scaffold for drug development. The compound's unique structural features, including the 1,3,4-oxadiazole ring and the methanesulfonylphenyl moiety, contribute to its ability to interact with various biological targets. Researchers have identified its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This finding suggests its potential as a non-steroidal anti-inflammatory drug (NSAID) with reduced gastrointestinal side effects compared to traditional COX-2 inhibitors. The study also reported favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability in preclinical models.

Further investigations have explored the compound's mechanism of action at the molecular level. Molecular docking studies revealed that N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide binds to the active site of COX-2 through hydrogen bonding interactions with key amino acid residues. This binding mode explains its selectivity for COX-2 over COX-1, which is crucial for minimizing adverse effects.

Beyond its anti-inflammatory properties, recent research has uncovered additional pharmacological activities of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its potential as an anticancer agent, showing selective cytotoxicity against certain cancer cell lines while sparing normal cells. The compound was found to induce apoptosis through the mitochondrial pathway, as evidenced by caspase activation and cytochrome c release.

The synthetic accessibility of N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide has also been a focus of recent research. Several efficient synthetic routes have been developed, with yields exceeding 75% in optimized conditions. These methods typically involve the condensation of appropriate hydrazide derivatives with phenoxyacetyl chloride, followed by cyclization to form the oxadiazole ring.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Current research is addressing issues such as solubility enhancement and formulation optimization to improve its drug-like properties. Additionally, comprehensive toxicity studies are underway to evaluate its safety profile before potential clinical translation.

In conclusion, N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide represents a versatile chemical entity with multiple therapeutic potentials. The growing body of research supports its continued investigation as a lead compound for the development of novel anti-inflammatory and anticancer agents. Future studies should focus on structure-activity relationship optimization and in vivo efficacy validation to advance this promising molecule toward clinical applications.